Cas no 111678-90-1 (Ethanol,2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]amino]-, hydrochloride (1:1))

Ethanol,2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]amino]-, hydrochloride (1:1) structure
111678-90-1 structure
Product Name:Ethanol,2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]amino]-, hydrochloride (1:1)
CAS No:111678-90-1
MF:C16H18ClN3O
MW:303.786622524261
CID:162808
PubChem ID:3066875
Update Time:2025-04-19

Ethanol,2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[[1-(phenylmethyl)-1H-benzimidazol-2-yl]amino]-, hydrochloride (1:1)
    • 1-Benzyl-2-(2-hydroxyethylamino)benzimidazole hydrochloride
    • 2-[(1-benzylbenzimidazol-2-yl)amino]ethanol,hydrochloride
    • 2-((1-(Phenylmethyl)-1H-benzimidazol-2-yl)amino)ethanol monohydrochloride
    • 2-[(1-benzyl-1H-benzimidazol-2-yl)amino]ethanol hydrochloride
    • Ethanol, 2-((1-(phenylmethyl)-1H-benzimidazol-2-yl)amino)-, monohydrochloride
    • 2-[(1-benzylbenzimidazol-2-yl)amino]ethanol;hydrochloride
    • DTXSID80149704
    • 111678-90-1
    • Inchi: 1S/C16H17N3O.ClH/c20-11-10-17-16-18-14-8-4-5-9-15(14)19(16)12-13-6-2-1-3-7-13;/h1-9,20H,10-12H2,(H,17,18);1H
    • InChI Key: YEQDAXKLBPHREW-UHFFFAOYSA-N
    • SMILES: Cl.OCCNC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 303.11404
  • Monoisotopic Mass: 303.1138399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.08
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